Cas no 2228653-70-9 (O-2-(1,3-thiazol-2-yl)ethylhydroxylamine)

• Product Name: O-2-(1,3-thiazol-2-yl)ethylhydroxylamine
• CAS No: 2228653-70-9
• MF: C₅H₈N₂OS
• MW: 144.194819450378
• CID: 6508658
• PubChem ID: 165617251
• Update Time: 2025-09-28

O-2-(1,3-thiazol-2-yl)ethylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(1,3-thiazol-2-yl)ethylhydroxylamine
• EN300-1801772
• 2228653-70-9
• O-[2-(1,3-thiazol-2-yl)ethyl]hydroxylamine

• Inchi： 1S/C5H8N2OS/c6-8-3-1-5-7-2-4-9-5/h2,4H,1,3,6H2
• InChI Key： PPGGOYGZZCVNPX-UHFFFAOYSA-N
• SMILES： S1C=CN=C1CCON

Computed Properties

• Exact Mass: 144.03573406g/mol
• Monoisotopic Mass: 144.03573406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 81.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 76.4Ų

Additional information on O-2-(1,3-thiazol-2-yl)ethylhydroxylamine

Comprehensive Overview of O-2-(1,3-thiazol-2-yl)ethylhydroxylamine (CAS No. 2228653-70-9): Properties, Applications, and Innovations

The compound O-2-(1,3-thiazol-2-yl)ethylhydroxylamine (CAS No. 2228653-70-9) is a specialized organic molecule featuring a thiazole ring linked to an ethylhydroxylamine moiety. This unique structure has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a versatile intermediate. The presence of both thiazole and hydroxylamine functional groups enables diverse reactivity, making it valuable for synthesizing bioactive compounds. Researchers are particularly interested in its role in developing novel enzyme inhibitors and antimicrobial agents, aligning with the growing demand for innovative therapeutics.

In recent years, the scientific community has focused on sustainable synthesis methods for compounds like O-2-(1,3-thiazol-2-yl)ethylhydroxylamine. Green chemistry principles, such as catalytic reductions and solvent-free reactions, are being explored to minimize environmental impact. This aligns with global trends emphasizing eco-friendly manufacturing and circular economy practices. Additionally, its potential applications in crop protection formulations have sparked interest, as agriculture seeks safer alternatives to traditional pesticides. The compound’s mechanism of action, possibly involving chelation or radical scavenging, remains an active area of study.

From a technical perspective, CAS No. 2228653-70-9 exhibits moderate solubility in polar solvents like DMSO and methanol, which facilitates its use in liquid-phase reactions. Stability studies suggest it requires storage under inert conditions to prevent degradation, a critical consideration for industrial-scale applications. Analytical techniques such as HPLC-MS and NMR spectroscopy are routinely employed for purity assessment. These properties make it a reliable building block for high-throughput screening libraries, addressing the pharmaceutical industry’s need for diverse molecular scaffolds.

The rise of AI-driven drug discovery has further amplified interest in O-2-(1,3-thiazol-2-yl)ethylhydroxylamine. Computational models predict its compatibility with biological targets like kinases and G-protein-coupled receptors, accelerating hit identification. This synergy between synthetic chemistry and machine learning exemplifies modern interdisciplinary approaches. Furthermore, its structural motifs are being investigated for metal-organic frameworks (MOFs), highlighting its relevance in materials science. Such versatility ensures its prominence in patent filings and academic publications.

Consumer awareness about bioactive ingredients has also influenced research directions. While not directly used in consumer products, derivatives of this compound may contribute to cosmeceuticals or nutraceuticals, areas experiencing exponential growth. Regulatory compliance, particularly regarding REACH and FDA guidelines, remains paramount for commercialization. As synthetic methodologies evolve, cost-effective production routes will likely expand its accessibility, benefiting sectors from precision medicine to smart materials.

In conclusion, O-2-(1,3-thiazol-2-yl)ethylhydroxylamine (CAS No. 2228653-70-9) represents a compelling case study in modern chemical innovation. Its multifaceted applications—from drug development to sustainable agriculture—reflect broader scientific priorities. Ongoing advancements in catalysis, computational design, and process optimization will undoubtedly unlock new possibilities, solidifying its role in next-generation research and industrial solutions.